Cas no 5414-74-4 (Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-)

Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)- structure
5414-74-4 structure
Product Name:Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-
CAS No:5414-74-4
MF:C14H23NO
MW:221.338524103165
CID:379163
PubChem ID:223207
Update Time:2025-04-19

Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-
    • 2-[(dimethylamino)methyl]-4-(2-methylbutan-2-yl)phenol
    • 2-(dimethylaminomethyl)-4-(2-methylbutan-2-yl)phenol
    • 2-Dimethylaminomethyl-4-t-amylphenol
    • 2-Dimethylaminomethyl-4-tert.-pentyl-phenol
    • 2-Dimethylaminomethyl-4-tert-pentyl-phenol
    • 4-tert.Pentyl-2-dimethylaminomethyl-phenol
    • 4-t-Pentyl-2-dimethylaminomethyl-phenol
    • AC1L5CDU
    • AC1Q7AAM
    • AG-J-55899
    • AR-1D6195
    • CTK4J9760
    • NSC10615
    • 5414-74-4
    • DTXSID70278916
    • NSC-10615
    • Inchi: 1S/C14H23NO/c1-6-14(2,3)12-7-8-13(16)11(9-12)10-15(4)5/h7-9,16H,6,10H2,1-5H3
    • InChI Key: WVOSGGIZVQFDPU-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CN(C)C)C(C)(C)CC

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.972
  • Boiling Point: 294.2°C at 760 mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.518
  • PSA: 23.47
  • LogP: 3.14140
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.